Cas no 2248299-60-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate
• CAS No: 2248299-60-5
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6444042
• PubChem ID: 165724764
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248299-60-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate
• EN300-6523730

• Inchi： 1S/C22H22N2O5/c1-3-12-23(13-4-2)19(25)15-8-7-9-16(14-15)22(28)29-24-20(26)17-10-5-6-11-18(17)21(24)27/h5-11,14H,3-4,12-13H2,1-2H3
• InChI Key： MXFRRKQQWFKDDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)N(CCC)CCC

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate (CAS No. 2248299-60-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate, with the CAS number 2248299-60-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its intricate molecular architecture, which includes a dipropylcarbamoyl group and a benzoate moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods have provided detailed insights into the molecular conformation and electronic properties of the compound. The isoindole core is known for its aromaticity and stability, while the dipropylcarbamoyl group introduces additional complexity and reactivity. The benzoate moiety, on the other hand, contributes to the overall solubility and pharmacokinetic profile of the molecule.

Recent research has focused on the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential lead for the development of new drugs targeting inflammatory diseases and pain management. In vitro assays have demonstrated that it can effectively inhibit key enzymes involved in the inflammatory pathway, such as COX (Cyclooxygenase) and LOX (Lipoxygenase). Additionally, preliminary in vivo studies in animal models have indicated that it can reduce inflammation and pain without significant side effects.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate has also been investigated. It has been found to have good oral bioavailability and a favorable distribution pattern in tissues. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within a few hours. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted via urine and feces. These findings suggest that it has a suitable pharmacokinetic profile for further clinical development.

In terms of safety, preclinical toxicology studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate is well-tolerated at therapeutic doses. No significant toxicity was observed in acute or chronic toxicity studies conducted in rodents and non-human primates. However, further safety evaluations are necessary to ensure its long-term use in humans.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate extend beyond anti-inflammatory and analgesic uses. Recent studies have explored its anti-cancer properties. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Moreover, it has demonstrated synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The synthetic route for producing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the isoindole core through cyclization reactions and the subsequent introduction of the dipropylcarbamoyl group via amidation reactions. The final step involves esterification to form the benzoate moiety. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dipropylcarbamoyl)benzoate (CAS No. 2248299-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.